N-(2-acetylphenyl)-2-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: N-(2-acetylphenyl)-2-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C15H12F3NO3S/c1-10(20)11-6-2-4-8-13(11)19-23(21,22)14-9-5-3-7-12(14)15(16,17)18/h2-9,19H,1H3
• InChI Key: DYFTYCDJLYVHJF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC=C1NS(=O)(=O)C2=CC=CC=C2C(F)(F)F
• Molecular Formula: C15H12F3NO3S
• Molecular Weight: 343.3 g/mol
• CAS No.: 306977-72-0

Description

N-(2-acetylphenyl)-2-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C15H12F3NO3S and its molecular weight is 343.32. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

A study by Fahim and Shalaby (2019) explored the synthesis of novel benzenesulfonamide derivatives, including the reaction of N-(4-acetylphenyl)benzenesulfonamide derivatives with various agents. This led to the formation of compounds with antitumor activity against specific cell lines. The study's comprehensive theoretical and experimental analyses support the potential therapeutic applications of these compounds (Fahim & Shalaby, 2019).

Conformation and Supramolecular Architecture

Fernandes et al. (2011) synthesized two arylsulfonamide derivatives, including N-(4-acetylphenyl)benzenesulfonamide, to establish structural relationships and study the impact of chloro substitution on molecular conformation and crystal assembly. The research provides insights into the structural behavior of these compounds, which is essential for their potential applications in various fields (Fernandes et al., 2011).

Efficient Synthesis and Crystal Structure

Kobkeatthawin et al. (2017) conducted a study on the efficient one-pot synthesis of N-(4-acetylphenyl)-4-chlorobenzenesulfonamide. The research focused on the method's advantages, such as high yield and purity, and detailed the crystal structure of the substance, contributing to the understanding of its molecular properties (Kobkeatthawin et al., 2017).

Antibacterial and Enzymatic Inhibition Properties

Abbasi et al. (2016) synthesized new N-(2,3-dimethylphenyl)benzenesulfonamide derivatives and evaluated their antibacterial and enzymatic inhibition properties. This study contributes to the understanding of the potential pharmaceutical applications of these compounds (Abbasi et al., 2016).

Rearrangement Reactions

Dohmori (1964) investigated the rearrangement reactions of N-substituted benzenesulfonamide derivatives, providing valuable insights into the chemical properties and reactivity of these compounds. This research is crucial for understanding the chemical behavior of sulfonamide derivatives in various conditions (Dohmori, 1964).

Inhibitory Effects on Carbonic Anhydrase

Gul et al. (2016) synthesized 4-(2-substituted hydrazinyl)benzenesulfonamides and studied their inhibitory effects on human carbonic anhydrase isoenzymes. This research highlights the therapeutic potential of these compounds in medical applications (Gul et al., 2016).